Cas no 99280-78-1 (1H-Imidazole-4-methanol, 1-methyl-2-phenyl-)

• Product Name: 1H-Imidazole-4-methanol, 1-methyl-2-phenyl-
• CAS No: 99280-78-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 750293
• PubChem ID: 13553457
• Update Time: 2025-04-19

1H-Imidazole-4-methanol, 1-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol, 1-methyl-2-phenyl-
• (1-methyl-2-phenylimidazol-4-yl)methanol
• DTXSID00543649
• 99280-78-1
• SCHEMBL1314021
• XOWFFOBIEGIMNY-UHFFFAOYSA-N
• (1-methyl-2-phenyl-1H-imidazol-4-yl)methanol

• Inchi： 1S/C11H12N2O/c1-13-7-10(8-14)12-11(13)9-5-3-2-4-6-9/h2-7,14H,8H2,1H3
• InChI Key： XOWFFOBIEGIMNY-UHFFFAOYSA-N
• SMILES： OCC1=CN(C)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų